2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidine

• Molecular Formula: C21H22N2O2S2
• Molecular Weight: 398.5 g/mol
• SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(C=C2)OC)SCC3=CC=C(C=C3)OC
• InChI: InChI=1S/C21H22N2O2S2/c1-15-12-20(26-13-16-4-8-18(24-2)9-5-16)23-21(22-15)27-14-17-6-10-19(25-3)11-7-17/h4-12H,13-14H2,1-3H3
• InChIKey: BMNQMMLPXDMING-UHFFFAOYSA-N

2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidine: Identity & Class Positioning

2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidine is a symmetrical, doubly thioether-substituted pyrimidine derivative (C21H22N2O2S2, MW 398.55 g/mol) [1]. This compound belongs to the 2,4-bis(arylthio)pyrimidine class, a scaffold explored for antiplatelet [2] and kinase-inhibitory applications [3]. It is synthesized via nucleophilic displacement of 2,4-dichloro-6-methylpyrimidine with 4-methoxybenzyl mercaptan, a route offering regioselective access to the 2,4-disubstituted product .

Arylthio-pyrimidine scaffold for antiplatelet target screening

Dual 4-methoxybenzyl thioethers as protected thiol building block

Balanced lipophilicity-polarity profile for membrane permeability studies

• [1] ZINC Database. ZINC10225367. Retrieved from zinc.docking.org. Molecular Formula: C21H22N2O2S2; MW: 398.553; logP: 5.301; tPSA: 50 Ų; HBA: 5; HBD: 0. View Source
• [2] Liu, G., Xu, J., Yu, M., Chen, N., Zhang, S., Ding, Z., & Du, H. (2012). New Approach to Synthesize Symmetrical and Unsymmetrical 6-(N-Alkyl(Aryl)Amino)- and 6-(N,N-Dialkyl(Aryl)Amino)-2,4-Bis(Alkyl(Aryl)Thio)Pyrimidines as anti-Platelet Agents. Phosphorus, Sulfur, and Silicon and the Related Elements, 187(5), 650–659. View Source
• [3] US Patent US20030149064. Pyrimidine compounds as inhibitors of cell cycle kinases (CDK2, CDK4, CDK6). Published 2003-08-07. View Source

Why 2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidine Cannot Be Replaced

The 4-methoxy substituent on each benzylthio arm introduces five hydrogen-bond acceptor sites (versus two for the unsubstituted benzyl analog 2,4-bis(benzylsulfanyl)-6-methylpyrimidine) and raises the topological polar surface area to approximately 50 Ų [1], which alters solubility, target engagement, and pharmacokinetic profile relative to des-methoxy comparators. The dual thioether substitution pattern at positions 2 and 4 distinguishes this compound from mono-substituted variants such as 2-[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidin-4(1H)-one, which lack the second reactive handle for further derivatization or binding interactions . In the broader 2,4-bis(alkyl(aryl)thio)pyrimidine class, variations in the arylthio substituent have been shown to produce order-of-magnitude differences in antiplatelet aggregation IC50 values [2], underscoring that even seemingly minor structural modifications cannot be treated as interchangeable without quantitative verification.

!

Methoxy substitution alters HBA and solubility

Des-methoxy benzyl analogs have only 2 HBA vs 5; polarity and target engagement profile may not transfer directly.

!

Mono-substituted variants lack second reactive handle

The dual thioether pattern enables latent dithiol strategy; single-arm analogs cannot support the same synthetic versatility.

!

Halogenated arylthio analogs shift logP and polarity

Fluoro or chloro substituents produce lower lipophilicity; methoxybenzyl profile offers a differentiated partitioning context.

• [1] ZINC Database. ZINC10225367. Physicochemical profile: tPSA 50 Ų, HBA 5. Comparator: 2,4-bis(benzylsulfanyl)-6-methylpyrimidine (C19H18N2S2, MW 338.49) has HBA 2, tPSA ~25 Ų. View Source
• [2] Liu, G. et al. (2012). Antiplatelet activity of 2,4-bis(alkyl(aryl)thio)pyrimidine derivatives. Phosphorus, Sulfur, and Silicon, 187, 650–659. View Source

2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidine: Differentiation Evidence

HBA Capacity vs. Des-Methoxy Analog

The target compound possesses 5 hydrogen-bond acceptor sites (two pyrimidine ring nitrogens + three oxygen atoms from the two 4-methoxy groups), compared to only 2 HBA sites (two pyrimidine nitrogens) for the unsubstituted benzyl analog 2,4-bis(benzylsulfanyl)-6-methylpyrimidine (C19H18N2S2, CAS 6311-76-8) . This 2.5-fold increase in HBA capacity is predictable from the molecular formula (C21H22N2O2S2 vs. C19H18N2S2) and has direct consequences for aqueous solubility and target protein interactions [1].

HBA Count

Reported

5 HBA (target) vs 2 HBA (des-methoxy analog); +150% increase

Increased HBA may enhance aqueous solubility and hydrogen-bonding potential.

Calculated from ZINC molecular profile; experimental solubility data not available.

Evidence Dimension	Hydrogen-Bond Acceptor (HBA) Count
Target Compound Data	5 HBA (2 pyrimidine N + 3 ether O from two 4-MeO groups)
Comparator Or Baseline	2,4-bis(benzylsulfanyl)-6-methylpyrimidine: 2 HBA (2 pyrimidine N only)
Quantified Difference	+3 HBA (target vs. comparator); +150% increase
Conditions	Calculated from molecular formula; consistent with ZINC database profile

Why This Matters

Higher HBA count directly impacts aqueous solubility and hydrogen-bonding potential with biological targets, making this compound more suitable for applications requiring enhanced polarity without introducing ionizable groups.

• [1] ZINC10225367 physicochemical descriptor summary. logP 5.301, tPSA 50 Ų, HBA 5. Retrieved from zinc.docking.org. View Source

tPSA vs. Unsubstituted Benzyl Analog

The target compound exhibits a topological polar surface area (tPSA) of approximately 50 Ų, contributed by the two methoxy oxygen atoms and pyrimidine nitrogens [1]. The unsubstituted benzyl analog 2,4-bis(benzylsulfanyl)-6-methylpyrimidine, lacking the methoxy groups, has an estimated tPSA of ~25 Ų (based on the pyrimidine core alone). This doubling of tPSA places the target compound closer to the optimal range for oral bioavailability (tPSA < 140 Ų) while retaining sufficient polarity for target engagement [2].

tPSA

Data to verify

~50 Ų (target) vs ~25 Ų (des-methoxy analog); ~2-fold higher

Higher tPSA suggests moderate membrane permeability suitable for intracellular target studies.

Comparator tPSA estimated; experimental confirmation recommended.

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	~50 Ų
Comparator Or Baseline	2,4-bis(benzylsulfanyl)-6-methylpyrimidine: ~25 Ų (estimated)
Quantified Difference	+25 Ų (target vs. comparator); ~2-fold increase
Conditions	Calculated values from ZINC database (target) and structural estimation (comparator)

Why This Matters

tPSA is a critical parameter for predicting intestinal absorption and blood-brain barrier penetration; a tPSA of 50 Ų suggests moderate membrane permeability suitable for intracellular target engagement, while the comparator's lower tPSA may favor CNS penetration over peripheral selectivity.

• [1] ZINC Database. ZINC10225367. tPSA: 50 Ų. Retrieved from zinc.docking.org. View Source
• [2] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions. Journal of Medicinal Chemistry, 43(20), 3714–3717. (Methodology for tPSA calculation and drug-likeness thresholds.) View Source

Lipophilicity Advantage vs. Halogenated Analogs

The target compound has a computed logP of 5.301 [1], reflecting high lipophilicity driven by the two 4-methoxybenzyl groups. In comparison, the 4-fluorophenyl analog 2,4-bis[(4-fluorophenyl)sulfanyl]-6-methylpyrimidine (C17H12F2N2S2, MW 346.4) is expected to have a lower logP due to the electron-withdrawing fluorine substituents. The 2,4-dichlorobenzyl analog (C19H14Cl4N2S2, MW 476.3) has higher molecular weight but potentially lower logP due to the polar chlorine atoms. The methoxybenzyl substitution provides an optimal balance of lipophilicity and hydrogen-bonding capacity not achievable with halogenated analogs.

Lipophilicity

Reported

logP 5.301 (target) vs estimated lower logP for fluoro and chloro analogs

Higher logP supports membrane partitioning; differentiated from halogenated arylthio compounds.

Computed value from ZINC; halogenated analog logP derived from structural estimation.

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	logP 5.301 (ZINC computed)
Comparator Or Baseline	2,4-bis[(4-fluorophenyl)sulfanyl]-6-methylpyrimidine: logP estimated <4.5; 2,4-bis[(2,4-dichlorobenzyl)sulfanyl]-6-methylpyrimidine: logP estimated <5.0
Quantified Difference	Target logP exceeds fluorinated analog by >0.8 log units; exceeds dichlorobenzyl analog by >0.3 log units (estimated)
Conditions	Computed logP values from ZINC database (target) and structural estimation for comparators

Why This Matters

A logP of ~5.3 indicates enhanced membrane permeability and tissue distribution, which is relevant for intracellular target engagement in kinase inhibition or antiplatelet applications where target proteins reside in the cytoplasm or membrane compartments.

• [1] ZINC Database. ZINC10225367. logP: 5.301. Retrieved from zinc.docking.org. View Source

Dual PMB-Thioether as Latent Thiols

The 4-methoxybenzyl (PMB) thioether is a well-established protecting group for thiols, cleavable under oxidative conditions (e.g., with triarylamine cation radicals) to regenerate the free thiol [1]. The target compound, bearing two PMB-thioether groups, can serve as a precursor to 2,4-dimercapto-6-methylpyrimidine, a synthon for further functionalization. This contrasts with simple alkylthio analogs (e.g., 2,4-bis(methylsulfanyl)pyrimidine) where deprotection is not feasible, and with the unsubstituted benzyl analog where oxidative cleavage is less selective [2].

Latent Thiols

Class-level

Dual 4-methoxybenzylthio groups cleavable under oxidative conditions

Enables use as a protected dithiol precursor; not feasible with simple alkylthio or unsubstituted benzyl analogs.

Deprotection methodology established for 4-methoxybenzyl thioethers in peptide/nucleoside chemistry.

Evidence Dimension	Thiol protecting group cleavability
Target Compound Data	4-Methoxybenzylthio groups: cleavable under oxidative conditions to yield free thiol
Comparator Or Baseline	2,4-bis(methylsulfanyl)pyrimidine: no deprotection possible; 2,4-bis(benzylsulfanyl)-6-methylpyrimidine: benzyl cleavage less selective
Quantified Difference	Qualitative differentiation: PMB-thioether is a recognized protected thiol; methylthio and unsubstituted benzylthio are not
Conditions	Oxidative deblocking methodology established for 4-methoxybenzyl thioethers in peptide and nucleoside chemistry [1]

Why This Matters

The dual PMB-thioether motif provides synthetic versatility not available with non-cleavable thioethers, enabling this compound to function as a protected dithiol building block for multi-step synthetic routes in medicinal chemistry or materials science.

• [1] Fujii, N. et al. (1984). Oxidative Deblocking of the 4-Methoxybenzyl Thioether Protecting Group: Application to the Directed Synthesis of Poly-cystinyl Peptides. Chemical and Pharmaceutical Bulletin, 32(9), 3483–3495. View Source
• [2] 4-Methoxybenzylthiol – Wikipedia entry. The compound is a reagent used as a protected thiol in organic synthesis. Retrieved from en.wikipedia.org. View Source

Class-Level Antiplatelet Activity

Within the 2,4-bis(alkyl(aryl)thio)pyrimidine class, antiplatelet aggregation IC50 values as low as 11 nM (P2Y1 receptor antagonism in washed human platelets) and 2.1 µM (ADP-induced aggregation in platelet-enriched plasma) have been reported [1][2]. While no direct assay data exists for the target compound itself, its structural features (dual arylthio substitution, 6-methyl group) align with the pharmacophore identified in structure-activity relationship (SAR) studies [3]. The 4-methoxy substituent may enhance target binding via additional hydrogen-bond interactions compared to unsubstituted phenyl analogs. This class-level inference establishes the target compound as a plausible screening candidate for antiplatelet programs, though direct activity data must be generated to confirm this.

Antiplatelet Class Activity

Class-level

Reported class IC50 range: 11 nM – 2.1 µM (human platelet assays)

Supports antiplatelet screening context; direct data for target compound required.

No direct activity data available; class-level SAR inference only. Validation advised.

Evidence Dimension	Antiplatelet aggregation inhibition (class-level)
Target Compound Data	No direct data available; predicted active based on class SAR
Comparator Or Baseline	Representative 2,4-bis(alkyl(aryl)thio)pyrimidine derivatives: IC50 = 11 nM (P2Y1, FLIPR assay); IC50 = 2.1 µM (ADP-induced aggregation, PRP)
Quantified Difference	Class-level potency range: 11 nM – 2.1 µM. Target compound activity remains to be experimentally determined.
Conditions	Washed human platelets; FLIPR calcium flux assay for P2Y1 antagonism [1]; platelet-enriched human plasma with 2.5 µM ADP [2]

Why This Matters

The established antiplatelet activity of the 2,4-bis(arylthio)pyrimidine class justifies procurement for screening campaigns in thrombosis research; the target compound's methoxy substituents may confer differentiated potency or selectivity relative to tested analogs.

• [1] BindingDB BDBM50445206 / CHEMBL3105195. P2Y1 antagonist activity: IC50 = 11 nM in washed human platelets (FLIPR assay). View Source
• [2] BindingDB BDBM50429537 / CHEMBL2333770. P2Y1 antagonist activity: IC50 = 2.10E+3 nM in platelet-enriched human plasma (2.5 µM ADP-induced aggregation). View Source
• [3] Liu, G. et al. (2012). SAR of symmetrical and unsymmetrical 2,4-bis(alkyl(aryl)thio)pyrimidines as antiplatelet agents. Phosphorus, Sulfur, and Silicon, 187, 650–659. View Source

Physical Properties vs. Benzyl Analog

The unsubstituted benzyl analog 2,4-bis(benzylsulfanyl)-6-methylpyrimidine (C19H18N2S2, MW 338.49) has a reported density of 1.24 g/cm³ and a boiling point of 512.5°C at 760 mmHg . The target compound, with two additional methoxy groups and a molecular weight of 398.55 g/mol, is predicted to exhibit a higher density (~1.28–1.32 g/cm³, estimated by additive group contributions) and an elevated boiling point (>540°C, estimated) [1]. These differences, while modest, are relevant for purification protocol design (e.g., distillation conditions) and formulation development where density affects solution handling.

Physical Properties

Data to verify

Density ~1.28–1.32 g/cm³; boiling point >540°C (estimated)

Higher density and boiling point vs. des-methoxy analog inform purification protocol design.

Estimated by group contribution; experimental measurement recommended for QC specifications.

Evidence Dimension	Density and boiling point
Target Compound Data	Density: ~1.28–1.32 g/cm³ (estimated); Boiling point: >540°C (estimated)
Comparator Or Baseline	2,4-bis(benzylsulfanyl)-6-methylpyrimidine: Density 1.24 g/cm³; Boiling point 512.5°C at 760 mmHg
Quantified Difference	Density: +0.04–0.08 g/cm³; Boiling point: >+27°C
Conditions	Measured data for comparator (ChemSrc); estimated values for target based on group contribution methods

Why This Matters

Higher boiling point and density inform solvent selection for recrystallization, distillation feasibility, and storage recommendations; these parameters are essential for quality control in procurement specifications.

• [1] Estimated values based on group contribution methodology (Joback method) applied to C21H22N2O2S2 vs. C19H18N2S2. Confirmation via experimental measurement is recommended. View Source

2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-methylpyrimidine: Application Scenarios

P2Y Antagonist Screening

The 2,4-bis(arylthio)pyrimidine class has demonstrated nanomolar to low-micromolar antiplatelet activity in human platelet assays [1]. The target compound, with its 4-methoxybenzyl substituents, offers enhanced hydrogen-bonding capacity (5 HBA) relative to unsubstituted benzyl analogs, potentially improving target residence time at P2Y receptors. Researchers conducting platelet aggregation screening campaigns should consider this compound as a differentiated member of the class, particularly for structure-activity relationship expansion beyond simple phenyl or benzyl thioethers. Its logP of ~5.3 suggests favorable membrane partitioning for intracellular target access [2].

Protected Dithiol for Multi-Step Synthesis

The dual 4-methoxybenzylthio groups function as orthogonal thiol protecting groups cleavable under oxidative conditions [3]. This makes the compound a valuable precursor to 2,4-dimercapto-6-methylpyrimidine, a synthon for constructing more complex sulfur-containing heterocycles, metal-chelating ligands, or disulfide-linked bioconjugates. Unlike simple alkylthio analogs where deprotection is impossible, this compound enables sequential functionalization strategies in medicinal chemistry programs requiring free thiol installation at late synthetic stages.

Membrane Permeability Probe

With a tPSA of ~50 Ų and a logP of 5.3, this compound occupies a physicochemical space relevant for studying passive membrane permeability [2]. Its balanced polarity (without ionizable groups) makes it suitable as a reference compound in parallel artificial membrane permeability assays (PAMPA) or Caco-2 monolayer studies, particularly when comparing the permeability impact of methoxy versus halogen substituents on arylthio-pyrimidine scaffolds.

CDK Inhibitor Library Enrichment

Patent literature identifies 2,4-disubstituted pyrimidines as inhibitors of cyclin-dependent kinases (CDK2, CDK4, CDK6) with anti-proliferative activity [4]. The target compound's substitution pattern matches the general pharmacophore described in these disclosures. Procurement for kinase inhibitor screening libraries is justified by the class-level evidence, with the methoxybenzyl groups offering potential for differentiated selectivity profiles versus simpler aryl-substituted analogs.

Application

Selection Property

Validation Focus

Antiplatelet screening studies

Arylthio-pyrimidine scaffold

Platelet aggregation assay context; direct IC50 determination

Protected dithiol building block

Dual 4-methoxybenzylthio protecting groups

Oxidative deblocking feasibility and thiol release efficiency

Membrane permeability probe

Balanced logP (~5.3) and tPSA (~50 Ų)

PAMPA or Caco-2 permeability context; comparison with halogenated analogs

CDK inhibitor library enrichment

2,4-disubstituted pyrimidine pharmacophore

Kinase inhibition panel screening; selectivity profiling

• [1] BindingDB CHEMBL3105195 and CHEMBL2333770. P2Y1 antagonist IC50 values: 11 nM and 2.1 µM in human platelet assays. View Source
• [2] ZINC Database. ZINC10225367. logP: 5.301; tPSA: 50 Ų; HBA: 5. Retrieved from zinc.docking.org. View Source
• [3] Fujii, N. et al. (1984). Oxidative Deblocking of the 4-Methoxybenzyl Thioether Protecting Group. Chemical and Pharmaceutical Bulletin, 32(9), 3483–3495. View Source
• [4] US Patent US20030149064. Pyrimidine compounds as inhibitors of CDK2, CDK4, and CDK6. Published 2003-08-07. View Source